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Compound of Interest

Compound Name: Defluoro Paroxetine Hydrochloride

CAS No.: 130777-04-7

Cat. No.: B1145438

Get Quote

Executive Summary & Chemical Context
Defluoro Paroxetine Hydrochloride (Chemical Name: (3S,4R)-3-[(1,3-benzodioxol-5-

yloxy)methyl]-4-phenylpiperidine hydrochloride) is the non-fluorinated analog of the

antidepressant Paroxetine.[1][2]

In drug development, it serves two distinct roles:

Process Impurity: Originating from the reduction of des-fluoro intermediates or contaminants

in the starting material.

Degradation Product (Minor): Under specific high-energy photolytic conditions, Paroxetine

can undergo radical defluorination to form this compound, though this is rare compared to

oxidative pathways.

Structurally, it possesses two labile centers susceptible to degradation: the secondary amine

(susceptible to oxidation) and the benzodioxole ether linkage (susceptible to acidic hydrolysis

and photolysis).
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Degradation Mechanisms & Pathways[3]
The degradation of Defluoro Paroxetine follows three primary mechanistic vectors. Because it

lacks the fluorine atom, it is immune to the specific defluorination pathways seen in the parent

API, but it shares the remaining scaffold instabilities.

Pathway A: Acid-Catalyzed Ether Hydrolysis
The ether bond connecting the piperidine scaffold to the benzodioxole ring is the most

thermodynamically unstable feature under acidic stress.

Mechanism: Protonation of the ether oxygen facilitates nucleophilic attack (typically by

water), leading to cleavage.

Products:

Desfluoro-Paroxol ((3S,4R)-4-phenyl-3-(hydroxymethyl)piperidine): The stable alcohol

byproduct.

Sesamol (and degradants): The benzodioxole moiety is released as Sesamol, which

rapidly oxidizes to quinones or polymerizes, often causing solution discoloration.

Pathway B: Oxidative N-Transformation
The secondary amine in the piperidine ring is a "soft" nucleophile prone to radical attack and

oxidation.

Mechanism: In the presence of peroxides or metal ions, the nitrogen lone pair undergoes

single-electron transfer (SET).

Products:

N-Hydroxy Defluoro Paroxetine: The hydroxylamine intermediate.

N-Oxide Species: Further oxidation can lead to nitrone formation.

N-Formylation: In the presence of PEG excipients (which degrade to formaldehyde), the

amine reacts to form N-Formyl Defluoro Paroxetine (Eschweiler–Clarke type reaction).
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Pathway C: Photolytic Benzodioxole Ring Opening
Under UV irradiation (specifically UV-B), the benzodioxole ring absorbs energy, leading to

homolytic cleavage of the methylenedioxy bridge.

Mechanism: Radical formation at the benzylic position or the acetal carbon.

Products: Catechol derivatives and ring-opened phenols.

Visualization of Pathways (Graphviz)
The following diagram maps the degradation logic, distinguishing between hydrolytic and

oxidative routes.
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Figure 1: Mechanistic degradation map of Defluoro Paroxetine showing hydrolytic cleavage

and oxidative transformation vectors.

Experimental Protocols: Forced Degradation
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To validate these pathways, the following stress testing protocol is recommended. This protocol

is designed to achieve 5–20% degradation, ensuring relevant degradant identification without

secondary degradation artifacts.

Stress Conditions Table
Stress Type

Reagent /
Condition

Duration Target Pathway

Acidic Hydrolysis 0.1 N HCl, 60°C 4–24 Hours

Ether cleavage

(Formation of

Desfluoro-Paroxol)

Alkaline Hydrolysis 0.1 N NaOH, 60°C 4–24 Hours

Base stability

(Generally stable,

check for

racemization)

Oxidation 3% H₂O₂ (RT) 2–6 Hours

N-oxide /

Hydroxylamine

formation

Photolysis 1.2 million lux hours 1 Cycle
Benzodioxole ring

opening

Thermal 80°C (Solid State) 7 Days
Solid-state stability /

Polymorphic changes

Analytical Methodology (LC-MS)
Objective: Separate Defluoro Paroxetine from its degradants and the parent Paroxetine API.

Column: C18 stationary phase (e.g., Waters XBridge or equivalent), 150 x 4.6 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (compatible with MS).

Mobile Phase B: Acetonitrile.[3][4]

Gradient: 10% B to 90% B over 20 minutes.
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Detection:

UV: 295 nm (Specific to benzodioxole), 210 nm (General).

MS: ESI Positive Mode. Target [M+H]+ = 312.16 (Defluoro Paroxetine).

Key Mass Shifts:

Desfluoro-Paroxol: [M+H]+ ≈ 192.1

N-Oxygenated species: [M+H]+ ≈ 328.1

Analytical Workflow Visualization
This workflow illustrates the decision tree for identifying unknown degradants derived from

Defluoro Paroxetine.
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Figure 2: Analytical decision tree for characterizing degradation products.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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